Cas no 3152-87-2 (2,1,3-Benzothiadiazole,5-methyl-4-nitro-)

2,1,3-Benzothiadiazole,5-methyl-4-nitro- structure
3152-87-2 structure
Product Name:2,1,3-Benzothiadiazole,5-methyl-4-nitro-
CAS No:3152-87-2
MF:C7H5N3O2S
MW:195.198499441147
CID:309238
PubChem ID:305559
Update Time:2025-04-19

2,1,3-Benzothiadiazole,5-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzothiadiazole,5-methyl-4-nitro-
    • 5-methyl-4-nitro-2,1,3-benzothiadiazole
    • 5-methyl-4-nitrobenzo[c][1,2,5]thiadiazole
    • NSC-202573
    • NSC202573
    • 4-(Hydroxy(oxido)amino)-5-methyl-2,1,3-benzothiadiazole
    • 3152-87-2
    • DTXSID30185415
    • NSC 202573
    • AKOS003197192
    • 2,1,3-Benzothiadiazole, 5-methyl-4-nitro-
    • SCHEMBL5707397
    • J2L27VW6DP
    • UNII-J2L27VW6DP
    • Inchi: 1S/C7H5N3O2S/c1-4-2-3-5-6(9-13-8-5)7(4)10(11)12/h2-3H,1H3
    • InChI Key: SMOABKKWZUJQDS-UHFFFAOYSA-N
    • SMILES: S1N=C2C=CC(C)=C(C2=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 195.01035
  • Monoisotopic Mass: 195.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 99.8Ų

Experimental Properties

  • Density: 1.529
  • Boiling Point: 320°Cat760mmHg
  • Flash Point: 147.4°C
  • Refractive Index: 1.713
  • PSA: 68.92
  • LogP: 2.43110
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